Cas no 94577-67-0 (2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine)

• Product name: 2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
• CAS No: 94577-67-0
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 1984448
• PubChem ID: 3024371

2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
• 1-phenothiazin-10-yl-2-(2-pyrrolidin-1-ylethylamino)ethanone
• 10-(N-(2-(1-Pyrrolidinyl)ethyl)glycyl)phenothiazine
• Phenothiazine, 10-(N-(2-(1-pyrrolidinyl)ethyl)glycyl)-
• 94577-67-0
• DTXCID10164026
• BRN 1160307
• DTXSID80241535

• Inchi： InChI=1S/C20H23N3OS/c24-20(15-21-11-14-22-12-5-6-13-22)23-16-7-1-3-9-18(16)25-19-10-4-2-8-17(19)23/h1-4,7-10,21H,5-6,11-15H2
• InChI Key： VSRGEXWFUOGHNQ-UHFFFAOYSA-N
• SMILES： C1CCN(C1)CCNCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42

Computed Properties

• Exact Mass: 353.15618354Da
• Monoisotopic Mass: 353.15618354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.9Ų